![molecular formula C8H9N5O2 B1348683 Ethyl 7-amino[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate CAS No. 92673-40-0](/img/structure/B1348683.png)
Ethyl 7-amino[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate
Overview
Description
Ethyl 7-amino[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate is a chemical compound with the molecular formula C8H9N5O2 . It has a molecular weight of 207.19 . The compound is part of the [1,2,4]triazolo[1,5-a]pyrimidine class of compounds .
Synthesis Analysis
The synthesis of triazole-pyrimidine hybrids has been reported in the literature . A series of novel triazole-pyrimidine-based compounds were designed, synthesized, and characterized by mass spectra, 1HNMR, 13CNMR, and a single X-Ray diffraction analysis . The synthesis involved reactions of 3,5-diamino-1,2,4-triazole with variously substituted 1-aryl-1,3-butanediones and 1-aryl-2-buten-1-ones .
Molecular Structure Analysis
The InChI code for this compound is 1S/C8H9N5O2/c1-2-15-7(14)5-3-10-8-11-4-12-13(8)6(5)9/h3-4H,2,9H2,1H3 . This code provides a specific description of the molecule’s structure.
Chemical Reactions Analysis
While specific chemical reactions involving this compound are not detailed in the search results, the compound is part of a class of compounds that have been synthesized via reactions of 3,5-diamino-1,2,4-triazole with variously substituted 1-aryl-1,3-butanediones and 1-aryl-2-buten-1-ones .
Physical And Chemical Properties Analysis
This compound is a solid compound with a melting point of 218°C . It has a molecular weight of 207.19 . The compound should be stored at a temperature of 28°C .
Scientific Research Applications
Ring-Chain Isomerism
Ethyl 7-amino[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate and its derivatives exhibit fascinating ring-chain isomerism. This isomerism is influenced by solvent type and the length of substituents, as seen in the case of ethyl 7-polyfluoroalkyl-7-hydroxy-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylates. These compounds can rearrange to yield different structures under certain conditions, showcasing their chemical versatility (Pryadeina et al., 2008).
Tuberculostatic Activity
Derivatives of this compound have been explored for their potential tuberculostatic activity. Compounds synthesized through condensations involving various aromatic or hetaromatic aldehydes have shown promising results in inhibiting the growth of tuberculosis-causing bacteria, indicating a significant avenue for therapeutic research (Titova et al., 2019).
Synthesis and Structural Analysis
The synthesis of this compound derivatives has been a subject of study, focusing on their regioselective synthesis and structure-activity relationships. Studies include efficient synthesis methods, characterization, and analysis of the molecular structure, contributing to a deeper understanding of these compounds and their potential applications (Massari et al., 2017).
Green Chemistry in Synthesis
Recent research has focused on developing eco-friendly and practical methods for preparing this compound derivatives. Utilizing green chemistry principles, such as using non-toxic solvents and recyclable additives, these studies aim to make the synthesis process more sustainable and environmentally friendly (Khaligh et al., 2020).
Antimicrobial and Antiviral Activities
This compound derivatives have shown potential as antimicrobial and antiviral agents. Their ability to inhibit key biological processes, like the influenza virus RNA polymerase, makes them candidates for further investigation in the development of new antimicrobial and antiviral therapies (Medwid et al., 1990).
Safety and Hazards
Future Directions
The future directions for research on Ethyl 7-amino[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate and related compounds could involve further exploration of their potential neuroprotective and anti-inflammatory properties . Additionally, the development of more potent and efficacious anticancer drugs with pyrimidine scaffold could be a promising direction .
Mechanism of Action
Target of Action
Ethyl 7-amino[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate is a compound with a complex structure that interacts with various targets. These enzymes play a crucial role in cellular signaling by regulating the intracellular levels of cyclic adenosine monophosphate (cAMP), a key secondary messenger .
Mode of Action
The mode of action of this compound is likely related to its potential inhibitory effects on PDE enzymes . By inhibiting these enzymes, the compound may increase the intracellular concentration of cAMP, leading to altered cellular signaling and potentially resulting in various downstream effects .
Biochemical Pathways
The increase in cAMP levels can affect multiple biochemical pathways. For instance, elevated cAMP can activate protein kinase A (PKA), which can phosphorylate a variety of target proteins, leading to changes in cell metabolism, gene expression, and other cellular processes .
Result of Action
The result of the action of this compound is likely to be multifaceted due to its potential effects on various cellular processes via the cAMP-PKA pathway . For instance, compounds with similar structures have shown antiproliferative activities against cancer cells .
Biochemical Analysis
Biochemical Properties
Ethyl 7-amino[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate plays a significant role in various biochemical reactions. It interacts with several enzymes and proteins, influencing their activity. For instance, it has been shown to interact with RNA polymerase, inhibiting its function and thereby affecting transcription processes . Additionally, this compound can bind to specific receptors on cell membranes, altering signal transduction pathways .
Cellular Effects
The effects of this compound on cellular processes are profound. It can modulate cell signaling pathways, leading to changes in gene expression and cellular metabolism . For example, it has been observed to inhibit the proliferation of cancer cells by inducing apoptosis and cell cycle arrest . Furthermore, this compound can affect the expression of genes involved in inflammatory responses, thereby modulating immune cell functions .
Molecular Mechanism
At the molecular level, this compound exerts its effects through several mechanisms. It binds to the active sites of enzymes, inhibiting their catalytic activity . This compound can also interact with DNA and RNA, affecting their stability and function . Additionally, it has been shown to modulate the activity of transcription factors, leading to changes in gene expression .
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound change over time. The compound is relatively stable under standard storage conditions, but it can degrade under extreme pH or temperature . Long-term studies have shown that prolonged exposure to this compound can lead to sustained changes in cellular function, including alterations in metabolic activity and gene expression .
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. At low doses, it has been shown to have therapeutic effects, such as reducing inflammation and inhibiting tumor growth . At high doses, it can cause toxic effects, including liver and kidney damage. These findings highlight the importance of determining the optimal dosage for therapeutic applications.
properties
IUPAC Name |
ethyl 7-amino-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9N5O2/c1-2-15-7(14)5-3-10-8-11-4-12-13(8)6(5)9/h3-4H,2,9H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WXSXMQHHGMMINY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(N2C(=NC=N2)N=C1)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9N5O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20359587 | |
Record name | ethyl 7-amino[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20359587 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
207.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
30.4 [ug/mL] (The mean of the results at pH 7.4) | |
Record name | SID24788958 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
CAS RN |
92673-40-0 | |
Record name | ethyl 7-amino[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20359587 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | ethyl 7-amino-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.